Cas no 74243-01-9 (7-Acetylintermedine)

• Product Name: 7-Acetylintermedine
• CAS No: 74243-01-9
• MF: C₁₇H₂₇NO₆
• MW: 341.399385690689
• CID: 571010
• PubChem ID: 3035235
• Update Time: 2025-04-19

7-Acetylintermedine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(1R,7aR)-1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester,(2S,3R)-
• 7-Acetylintermedine
• 7-ACETYLLYCOPSAMINE
• [(1R,7aR)-1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, ((1R,7aR)-1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (2S,3R)-
• 74243-01-9
• AKOS040758324
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (1R-(1alpha,7(2S*,3R*),7abeta))-
• 1ST167134
• ((1R,7aR)-1-acetoxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl (2S,3R)-2,3-dihydroxy-2-isopropylbutanoate
• HY-127011
• NS00094176
• Q27149735
• Acetylintermedine
• 7-O-Acetylintermedine , HPLC Grade
• [(7R,8R)-7-acetyloxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
• MFCD31631254
• CS-0091352
• DTXSID201019870
• CHEBI:80702
• 7-O-Acetylintermedine

• Inchi： 1S/C17H27NO6/c1-10(2)17(22,11(3)19)16(21)23-9-13-5-7-18-8-6-14(15(13)18)24-12(4)20/h5,10-11,14-15,19,22H,6-9H2,1-4H3/t11-,14-,15-,17+/m1/s1
• InChI Key： RKDOFSJTBIDAHX-CYHLAULCSA-N
• SMILES： O(C(C)=O)[C@@H]1CCN2CC=C(COC([C@@]([C@@H](C)O)(C(C)C)O)=O)[C@@H]21

Computed Properties

• Exact Mass: 341.184
• Monoisotopic Mass: 341.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.24
• Boiling Point: 466°C at 760 mmHg
• Flash Point: 235.6°C
• Refractive Index: 1.546

7-Acetylintermedine Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives